![molecular formula C22H24N2O4 B4070619 2-({[4-(benzoylamino)-3-methylphenyl]amino}carbonyl)cyclohexanecarboxylic acid](/img/structure/B4070619.png)
2-({[4-(benzoylamino)-3-methylphenyl]amino}carbonyl)cyclohexanecarboxylic acid
Overview
Description
2-({[4-(benzoylamino)-3-methylphenyl]amino}carbonyl)cyclohexanecarboxylic acid, also known as Boc-3-amino-4-methylbenzoic acid, is a chemical compound that has been extensively studied for its potential use in the field of drug discovery. This compound is a derivative of cyclohexanecarboxylic acid and contains an amino acid side chain that makes it an attractive candidate for use in the development of new drugs.
Mechanism of Action
The mechanism of action of 2-({[4-(benzoylamino)-3-methylphenyl]amino}carbonyl)cyclohexanecarboxylic acid4-methylbenzoic acid is not fully understood, but it is believed to act as a competitive inhibitor of certain enzymes. This compound has been shown to inhibit the activity of a variety of enzymes, including proteases and kinases, which are involved in a variety of cellular processes.
Biochemical and Physiological Effects:
2-({[4-(benzoylamino)-3-methylphenyl]amino}carbonyl)cyclohexanecarboxylic acid4-methylbenzoic acid has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of proteases, which are involved in the breakdown of proteins in the body. It has also been shown to inhibit the activity of kinases, which are involved in the regulation of cellular signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-({[4-(benzoylamino)-3-methylphenyl]amino}carbonyl)cyclohexanecarboxylic acid4-methylbenzoic acid in lab experiments is its versatility as a building block for the synthesis of a variety of biologically active compounds. However, one limitation of using this compound is its relatively high cost compared to other building blocks.
Future Directions
There are several potential future directions for research involving 2-({[4-(benzoylamino)-3-methylphenyl]amino}carbonyl)cyclohexanecarboxylic acid4-methylbenzoic acid. One area of interest is the development of new inhibitors of enzymes such as proteases and kinases using this compound as a building block. Another area of interest is the use of this compound in the synthesis of new drugs for the treatment of diseases such as cancer and Alzheimer's disease. Additionally, research could focus on the optimization of the synthesis of this compound to reduce its cost and increase its availability for use in drug discovery.
Scientific Research Applications
2-({[4-(benzoylamino)-3-methylphenyl]amino}carbonyl)cyclohexanecarboxylic acid4-methylbenzoic acid has been extensively studied for its potential use as a building block in the synthesis of new drugs. This compound has been shown to be a useful starting material for the synthesis of a variety of biologically active compounds, including inhibitors of enzymes such as proteases and kinases.
properties
IUPAC Name |
2-[(4-benzamido-3-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4/c1-14-13-16(23-21(26)17-9-5-6-10-18(17)22(27)28)11-12-19(14)24-20(25)15-7-3-2-4-8-15/h2-4,7-8,11-13,17-18H,5-6,9-10H2,1H3,(H,23,26)(H,24,25)(H,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHXRVNDCONZPGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2CCCCC2C(=O)O)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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